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Diethyl Phosphate: Chemical Profile & Hazards

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Diethyl phosphate

CAS No.: 53397-17-4

Cat. No.: S11172427

Diethyl Phosphate (DEP) is a colorless oil soluble in water and common organic solvents [1]. It is a

metabolite of organophosphorus pesticides like Chlorpyrifos and is monitored in urine as a biomarker of

exposure [1].

The table below summarizes the identified hazard and regulatory information:

Property Description
Boiling Point 80 °C at 0.7 mm Hg [1]
Signal Word Danger [1]

| Hazard Statements | H302: Harmful if swallowed H312: Harmful in contact with skin H314: Causes
severe skin burns and eye damage [1] | | Transport Information | UN3265, CORROSIVE LIQUID,

ACIDIC, ORGANIC, N.O.S., 8, PGII [1] |

Health Effects & Mechanistic Insights

Beyond direct irritation, recent research indicates DEP has endocrine-disrupting potential.

¢ Thyroid Hormone Disruption: Chronic in vivo exposure in adult male rats led to disorders in thyroid-
related hormones, causing symptoms of hyperthyroidism [2]. The mechanism involves DEP
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interacting with proteins related to thyroid hormone biosynthesis, blood transport, and receptor
binding [2].

e Metabolic Pathway: DEP is a nonspecific metabolite of Organophosphorus Pesticides (OPs).
Exposure to OPs like Chlorpyrifos results in metabolic degradation into Dialkyl Phosphates (DAPS),
including DEP, which is then excreted in urine and can be measured as a biomarker [1] [2].

The following diagram illustrates the documented thyroid hormone disruption pathway:
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Diagram 1: Proposed pathway for DEP-induced thyroid hormone disruption.

Experimental & Handling Protocols

For researchers studying DEP, here are methodologies and safety controls.

Detailed Experimental Protocol

The following workflow is adapted from mass spectrometry-based structural studies [3]:
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Sample Preparation:
- 1 mM DEP in 50:50 MeOH:H20
- Add 1 mM NaCl for sodiated complexes
- Add 2 mM HCI for protonated forms

Ionization & Introduction
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Diagram 2: Experimental workflow for IRMPD spectroscopy of DEP complexes.

Key parameters from the experimental setup are summarized below:
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Experimental Component

Specification /| Parameter

Sample Solution

Additives

lonization Method

Mass Spectrometer

IR Radiation Source

Irradiation Duration

Spectral Range

Theoretical Level

1 mM DEP in 50:50 Methanol:Water [3]

1 mM Sodium Chloride (for [DEP + Na]+); 2 mM HCI (for [DEP + H]+) [3]

Electrospray lonization (ESI) [3]

4.7 T Fourier Transform lon Cyclotron Resonance (FT-ICR MS) [3]

Free Electron Laser (FELIX) [3]

3-4 seconds [3]

~590 to 1750 cm~* (5.7 to 17.0 um) [3]

B3LYP/6-31G(d,p) [3]

Safety Handling & Controls

¢ Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and eye
protection/face protection [1].
¢ Engineering Controls: Avoid breathing dust/fume/gas/mist/vapours/spray. Use adequate ventilation

[1].

¢ First Aid Measures:

o IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing [1].

o IF ON SKIN: Wash with soap and water [1].

o IF SWALLOWED: Rinse mouth. Do NOT induce vomiting. Immediately call a POISON
CENTER or doctor [1].

Information Management for Laboratory Safety

For efficient safety management in a research setting:

¢ Use an SDS Management System: Centralize Safety Data Sheets for quick access, simplified safety
guidelines, and integration of GHS pictograms and visual aids [4].
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¢ Implement Visual Aids: Utilize secondary container labels with hazard pictograms, color-coded
systems, and illustrated PPE guides to enhance safety comprehension [4].

e Monitor with Dashboards: Track key chemical lifecycle metrics, including compliance status and risk
assessments, through dynamic data visualizations [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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phosphate-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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